Pierreione B

Specification

• CAS No.: 1292766-21-2
• Molecular Formula: C26H28O7
• Molecular Weight: 0
• IUPAC Name: 7-[4-[(2R)-2,3-dihydroxy-3-methylbutoxy]-3-methoxyphenyl]-2,2-dimethylpyrano[3,2-g]chromen-6-one
• Standard InChI: InChI=1S/C26H28O7/c1-25(2)9-8-16-10-17-21(12-20(16)33-25)31-13-18(24(17)28)15-6-7-19(22(11-15)30-5)32-14-23(27)26(3,4)29/h6-13,23,27,29H,14H2,1-5H3/t23-/m1/s1
• SMILES: CC1(C=CC2=CC3=C(C=C2O1)OC=C(C3=O)C4=CC(=C(C=C4)OCC(C(C)(C)O)O)OC)C
• Appearance: Powder

Introduction

Chemical Properties and Structure

Pierreione B (compound 2 in the original isolation studies) features a molecular formula of C₂₆H₂₈O₇ as determined by high-resolution electrospray ionization mass spectrometry (HRESIMS). The compound has a molecular weight of 452.5 g/mol and a predicted relative density of 1.262 g/cm³.

The structure of Pierreione B closely resembles that of Pierreione A, with the key difference being the absence of an OCH₃ group at the C-5 position. Instead, Pierreione B features an additional aromatic proton (δ 7.85). The full chemical structure can be described as 3′-methoxy-4′-(2R,3-dihydroxy-3-methylbutoxyl)-3′′,3′′-dimethylpyrano-(6,7)-isoflavone.

Spectroscopic Data

Nuclear magnetic resonance (NMR) spectroscopy played a crucial role in elucidating the structure of Pierreione B. Both ¹H and ¹³C NMR spectra of the compound displayed similarities to Pierreione A, helping researchers identify the structural variations. The optical rotation values of Pierreione B were comparable to those of Pierreione A, suggesting an R configuration at the C-2′′′ position.

Physical Properties

Pierreione B appears as a white amorphous solid in its purified form. The physical characteristics of the compound make it suitable for various laboratory applications, particularly in cancer research settings.

Property	Value
Molecular Formula	C₂₆H₂₈O₇
Molecular Weight	452.5 g/mol
Physical Appearance	White amorphous solid
Relative Density	1.262 g/cm³ (Predicted)
CAS Number	1292766-21-2
Optical Configuration	R at C-2′′′ position

Source and Isolation

Pierreione B was first isolated from the leaves and twigs of Antheroporum pierrei, a plant species that has yielded several bioactive compounds. The plant material was acquired from the U.S. National Cancer Institute extract repository and subjected to bioassay-guided fractionation to identify compounds with selective activity against solid tumors.

Extraction and Purification Process

The isolation process involved initial extraction of the dried plant material with appropriate solvents, followed by chromatographic separation techniques to isolate the individual compounds. The bioassay-guided approach ensured that fractions with biological activity were prioritized for further purification and structural elucidation.

Biological Activity and Mechanism of Action

Pierreione B has demonstrated remarkable biological properties, particularly in the context of cancer research. The compound exhibits selective toxicity toward solid tumor cell lines while showing minimal cytotoxicity against normal or leukemia cells.

mTOR Signaling Inhibition

Recent research has identified Pierreione B as an inhibitor of the mammalian target of rapamycin (mTOR) signaling pathway. The mTOR pathway plays a central role in cell growth, proliferation, and survival, making it a critical target for cancer therapeutics. Pierreione B's ability to inhibit this pathway contributes to its strong anticancer activity.

Selective Anticancer Properties

One of the most significant aspects of Pierreione B is its selective toxicity toward solid tumor cells. This selectivity addresses a major challenge in cancer chemotherapy, where many drugs lack specificity, leading to severe side effects. The differential clonogenic cytotoxicity demonstrated by Pierreione B makes it a promising candidate for developing targeted cancer therapies.

Biological Property	Description
Primary Target	mTOR signaling pathway
Tumor Selectivity	Selective against solid tumors
Cytotoxicity Profile	Minimal cytotoxicity to normal cells
Activity Comparison	Active, similar to Pierreione A; more active than Pierreione C

Comparison with Other Pierreiones

Pierreione B is one of four pyranoisoflavones (Pierreiones A-D) isolated from Antheroporum pierrei. Understanding the structural and functional relationships between these compounds provides valuable insights into their mechanisms of action and potential applications.

Structural Relationships

While Pierreiones A and B share similar structures and biological activities, they differ in specific functional groups. As mentioned earlier, Pierreione B lacks the OCH₃ group at C-5 that is present in Pierreione A, instead featuring an additional aromatic proton. This structural variation might contribute to subtle differences in their biological activities.

Activity Comparison

Pierreiones A and B both demonstrate solid tumor selectivity with minimal cytotoxicity, while Pierreione C exhibited no activity in the same assays. This comparison highlights the importance of specific structural features for the anticancer activity of these compounds.

Storage Form	Temperature	Maximum Storage Duration
Powder	-20°C	3 years
In solvent	-80°C	1 year